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Introduction

Triallate is a selective pre-emergence thiocarbamate herbicide used to control wild oats and
other grassy weeds in various crops.[1] Its widespread use necessitates a thorough
understanding of its environmental fate and toxicological profile to assess potential risks to
non-target organisms and ecosystems. This technical guide provides a comprehensive
overview of the current scientific knowledge regarding the environmental behavior and toxicity
of Triallate, with a focus on its physicochemical properties, degradation pathways,
bioaccumulation potential, and effects on various organisms.

Physicochemical Properties

The environmental behavior of a pesticide is largely dictated by its physicochemical properties.
Triallate is a colorless to amber oily liquid with low water solubility and a moderate octanol-
water partition coefficient (Kow), indicating a tendency to partition into organic matter and fatty
tissues.[2] Key physicochemical properties of Triallate are summarized in the table below.
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Property Value Reference
Molecular Formula C10H16CI3NOS [2]
Molecular Weight 304.7 g/mol [2]

Water Solubility 4 mg/L at 25°C [2]

Vapor Pressure 1.6 x 10"-2 Pa at 25°C

Octanol-Water Partition 46
Coefficient (log Kow) '

1.2 x 10”-5 atm-m3/mol
Henry's Law Constant .
(estimated)

Environmental Fate

The environmental fate of Triallate is governed by a combination of transport and
transformation processes, including sorption, volatilization, hydrolysis, photolysis, and microbial
degradation.

Soil Fate

Sorption and Mobility: Triallate exhibits low to slight mobility in soil due to its strong adsorption
to soil organic matter and clay particles. This strong binding reduces its potential for leaching
into groundwater.

Degradation: The primary route of Triallate dissipation from soil is microbial degradation. The
half-life of Triallate in soil can vary depending on soil type, moisture, and temperature, but it is
generally considered to be moderately persistent. Volatilization from moist soil surfaces can
also be a significant dissipation pathway, particularly if the herbicide is not incorporated into the
soil.

The following diagram illustrates the key processes governing the fate of Triallate in the soil
environment.
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Key processes of Triallate in the soil environment.

Aquatic Fate

Hydrolysis and Photolysis: Triallate is relatively stable to hydrolysis under neutral and acidic
conditions, with slower degradation observed at higher pH. Photodegradation in water is not

considered a major dissipation pathway.

Sorption and Sedimentation: Due to its low water solubility and high log Kow, Triallate that
enters aquatic systems is likely to adsorb to suspended solids and sediment. This partitioning
to sediment can lead to its persistence in the aquatic environment.

The following diagram outlines the fate of Triallate in an aquatic environment.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1683234?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683234?utm_src=pdf-body
https://www.benchchem.com/product/b1683234?utm_src=pdf-body
https://www.benchchem.com/product/b1683234?utm_src=pdf-body
https://www.benchchem.com/product/b1683234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Triallate Input to Water
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Environmental fate of Triallate in aquatic systems.

Bioaccumulation

Triallate has a moderate potential for bioaccumulation in aquatic organisms, as indicated by its
log Kow value. However, studies have shown that it can be metabolized and eliminated by fish,
which may limit its long-term accumulation in the food chain.
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Toxicity

Triallate exhibits a range of toxic effects on various organisms, with aquatic life being
particularly sensitive.

Toxicity to Aquatic Organisms

Triallate is classified as very toxic to aquatic invertebrates and fish. Acute toxicity values for
several species are presented in the table below.

Organism Endpoint Value (mgI/L) Reference

Daphnia magna

48-h EC50 0.057
(Water flea)
Rainbow Trout
(Oncorhynchus 96-h LC50 1.3
mykiss)

Bluegill Sunfish
(Lepomis 96-h LC50 1.3

macrochirus)

Toxicity to Terrestrial Organisms

Triallate has low acute toxicity to birds and mammals. The oral LD50 for rats is in the range of
1675-2165 mg/kg.

Organism Endpoint Value (mgl/kg) Reference
Rat (oral) LD50 1675 - 2165
Bobwhite Quail (oral) LD50 >2251

Mechanism of Action and Toxicological Pathways

The primary mode of action of Triallate as a herbicide is the inhibition of very-long-chain fatty
acid (VLCFA) synthesis. VLCFAs are essential components of cell membranes, and their
disruption leads to the inhibition of cell division and shoot elongation in susceptible plants.
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The following diagram illustrates the proposed mechanism of action of Triallate in plants.

Very-Long-Chain Fatty Acid (VLCFA) Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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